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Compound of Interest

Compound Name: 7-bromo-4-methoxy-1H-indole

Cat. No.: B1350256

For the attention of: Researchers, Scientists, and Drug Development Professionals

Abstract: 7-bromo-4-methoxy-1H-indole is a substituted indole that has primarily been
characterized as a versatile chemical intermediate in the synthesis of more complex molecules.
While the broader class of indole derivatives is of significant interest in drug discovery for a
wide range of therapeutic areas, from oncology to neurobiology, specific data on the biological
activity and therapeutic relevance of 7-bromo-4-methoxy-1H-indole itself is not extensively
available in current public-domain scientific literature. This technical guide provides a
comprehensive overview of the known synthesis of this compound and explores its potential,
largely as a scaffold for the development of novel therapeutic agents. Due to the lack of specific
biological data, this paper will also present a generalized workflow for evaluating the
therapeutic potential of such a novel chemical entity.

Core Chemical Information

7-bromo-4-methoxy-1H-indole is a heterocyclic aromatic compound with the molecular
formula CeHsBrNO. Its structure is characterized by an indole core, with a bromine atom at the
7-position and a methoxy group at the 4-position. These substitutions are expected to influence
the molecule's electronic properties and reactivity, making it a valuable building block in
medicinal chemistry.

Table 1: Physicochemical Properties of 7-bromo-4-methoxy-1H-indole
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Property Value Source
CAS Number 81224-16-0 [1]
Molecular Formula CoHsBrNO [1]
Molecular Weight 226.07 g/mol [1]
Appearance Yellow solid [2]

) Often >99% in commercial
Purity _ [2]
preparations

Synthesis of 7-bromo-4-methoxy-1H-indole

The synthesis of 7-bromo-4-methoxy-1H-indole has been described in the literature. The
following is a representative experimental protocol.

Experimental Protocol: Synthesis of 4-bromo-7-
methoxyindole

Materials:

e 4-bromo-2-nitroanisole

Vinylmagnesium bromide (1 M in THF)

Tetrahydrofuran (THF)

Saturated ammonium chloride (NH4Cl) solution

Ether (Et20)

Brine

Anhydrous magnesium sulfate (MgSQOa)

Procedure:
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To a tetrahydrofuran (THF) solution (300 ml) of 4-bromo-2-nitroanisole (7.89 g, 33.3 mmol),
slowly add vinylmagnesium bromide (1 M in THF) at -60 °C.

Maintain the reaction temperature below -40 °C while stirring, allowing the temperature to
gradually raise to -40 °C over 2 hours.

After the reaction is complete, quench the reaction with a saturated ammonium chloride
(NHa4Cl) solution (100 ml, 0.1 mol).

Extract the aqueous phase with ether (Et20, 200 ml).

Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate
(MgSO0a).

Filter and concentrate the solution.

Purify the crude product by flash chromatography to obtain the target product, 4-bromo-7-
methoxyindole.

Potential Therapeutic Relevance: A Field of
Opportunity

Extensive searches of scientific databases and patent literature did not yield specific studies
detailing the biological activity or therapeutic applications of 7-bromo-4-methoxy-1H-indole
itself. The indole scaffold is a well-established "privileged structure” in medicinal chemistry,
forming the core of numerous approved drugs and clinical candidates.[3][4] The therapeutic
potential of indole derivatives spans a vast range of diseases, including:

Cancer: Many indole derivatives exhibit potent anti-proliferative and cytotoxic effects.[5]

Neurodegenerative Diseases: The indole core is present in compounds targeting various
aspects of neurodegeneration.

Infectious Diseases: Indole-based compounds have been investigated for their antibacterial,
antifungal, and antiviral properties.

Inflammatory Diseases: Certain indole derivatives have shown anti-inflammatory activity.
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The presence of the bromo and methoxy substituents on the 7-bromo-4-methoxy-1H-indole
scaffold provides synthetic handles for further chemical modifications, allowing for the creation
of diverse libraries of compounds for biological screening.

A Generalized Workflow for Therapeutic Potential
Assessment

Given the lack of specific biological data for 7-bromo-4-methoxy-1H-indole, a generalized
workflow for assessing the therapeutic potential of a novel chemical entity is presented below.
This workflow can be applied to investigate the biological activities of derivatives synthesized
from the 7-bromo-4-methoxy-1H-indole core.
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Caption: A generalized workflow for drug discovery and development.
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Conclusion

7-bromo-4-methoxy-1H-indole is a well-characterized chemical intermediate with established
synthesis protocols. While its direct therapeutic relevance has not been documented in publicly
available literature, its structure represents a promising starting point for the development of
novel therapeutic agents. The indole nucleus, combined with the specific substitution pattern of
this molecule, offers a rich scaffold for medicinal chemists to explore. Future research focused
on the synthesis of a diverse library of derivatives and their subsequent biological evaluation
through a systematic screening process, as outlined in the generalized workflow, could unlock
the therapeutic potential hidden within this chemical entity. For researchers and drug
development professionals, 7-bromo-4-methoxy-1H-indole should be viewed as a valuable
tool for the generation of new chemical diversity in the quest for novel medicines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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